8-iso-prostaglandin A2
8-iso-prostaglandin A2
8-iso Prostaglandin A2 is a prostanoid.
Brand Name:
Vulcanchem
CAS No.:
474391-66-7
VCID:
VC0126363
InChI:
InChI=1S/C20H30O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h4,7,12-18,21H,2-3,5-6,8-11H2,1H3,(H,23,24)/b7-4-,14-12+/t16-,17-,18-/m0/s1
SMILES:
CCCCCC(C=CC1C=CC(=O)C1CC=CCCCC(=O)O)O
Molecular Formula:
C20H30O4
Molecular Weight:
334.4 g/mol
8-iso-prostaglandin A2
CAS No.: 474391-66-7
Cat. No.: VC0126363
Molecular Formula: C20H30O4
Molecular Weight: 334.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 8-iso Prostaglandin A2 is a prostanoid. |
|---|---|
| CAS No. | 474391-66-7 |
| Molecular Formula | C20H30O4 |
| Molecular Weight | 334.4 g/mol |
| IUPAC Name | (Z)-7-[(1S,2S)-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopent-3-en-1-yl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H30O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h4,7,12-18,21H,2-3,5-6,8-11H2,1H3,(H,23,24)/b7-4-,14-12+/t16-,17-,18-/m0/s1 |
| Standard InChI Key | MYHXHCUNDDAEOZ-UKUWKSPLSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1C=CC(=O)[C@H]1C/C=C\CCCC(=O)O)O |
| SMILES | CCCCCC(C=CC1C=CC(=O)C1CC=CCCCC(=O)O)O |
| Canonical SMILES | CCCCCC(C=CC1C=CC(=O)C1CC=CCCCC(=O)O)O |
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